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Compound of Interest

Compound Name: A-887826

Cat. No.: B605060 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment.

This document provides a comprehensive, step-by-step guide for the proper disposal of A-
887826, a potent Nav1.8 sodium channel blocker. While specific disposal instructions for A-
887826 are not readily available, this guide is based on standard laboratory practices for non-

hazardous chemical waste and its common solvent, Dimethyl Sulfoxide (DMSO).

Chemical and Physical Properties of A-887826
A clear understanding of the compound's properties is essential for safe handling and disposal.

The following table summarizes the key quantitative data for A-887826.

Property Value

Molecular Weight 480.99 g/mol

Formula C₂₆H₂₉ClN₄O₃

Appearance Solid

Solubility Soluble to 50 mM in DMSO

Purity ≥97%

Storage Store at room temperature

CAS Number 1266212-81-0
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Immediate Safety Precautions
Before initiating any disposal procedures, adhere to the following safety measures:

Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a

lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves (butyl

rubber gloves are recommended when handling DMSO).

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling DMSO solutions.

Spill Response: In case of a spill, immediately alert personnel in the area. For solid spills,

carefully sweep the material to avoid generating dust and place it in a labeled container for

disposal. For liquid spills involving DMSO, absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area

thoroughly with soap and water.

Step-by-Step Disposal Procedures
The proper disposal method for A-887826 depends on its form—solid or dissolved in a solvent.

Unused or contaminated solid A-887826 should be treated as non-hazardous chemical waste,

pending institutional guidelines.

Segregation: Collect all solid A-887826 waste in a dedicated, clearly labeled, and sealable

container. Do not mix with other types of waste, particularly hazardous materials.

Labeling: The container label should clearly state "A-887826 (Non-Hazardous Solid Waste

for Incineration or Landfill)" and include the date.

Disposal: Dispose of the sealed container according to your institution's specific procedures

for non-hazardous solid chemical waste. This typically involves collection by the institution's

environmental health and safety (EHS) department for disposal in a sanitary landfill or by

incineration.

Solutions of A-887826 in DMSO must be handled with care, as DMSO can facilitate the

absorption of other chemicals through the skin.
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Collection: Collect all waste solutions of A-887826 in DMSO in a designated, leak-proof, and

clearly labeled container. The container should be compatible with organic solvents.

Labeling: The waste container must be labeled as "Hazardous Waste: A-887826 in DMSO"

and should list the approximate concentration of A-887826.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for the disposal of the solvent waste through your institution's EHS

department. DMSO and its solutes are typically incinerated. Do not pour DMSO solutions

down the drain.

Properly decontaminating and disposing of empty containers is a critical final step.

Rinsing: Triple rinse the empty container with a suitable solvent. The first rinse should be

with a small amount of DMSO to dissolve any remaining A-887826. Collect this rinsate as

hazardous waste along with the DMSO solutions. Subsequent rinses can be done with a

solvent like ethanol or acetone, and this rinsate should also be collected as hazardous

waste.

Container Disposal: Once thoroughly rinsed and dried, deface or remove the original label.

The clean, empty container can then be disposed of in the regular laboratory glass or plastic

recycling, or as your institution's policies dictate.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of A-
887826.
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Caption: Disposal workflow for A-887826.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of A-887826, contributing to a culture of safety and environmental stewardship within

their institutions. Always consult your institution's specific guidelines and Environmental Health

and Safety department for any additional requirements.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of A-887826].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605060#a-887826-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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